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Compound of Interest

Compound Name: 1-Cyclohexyl-3-methylurea

CAS No.: 39804-96-1

Cat. No.: B8800155

Get Quote

An in-depth technical analysis and methodological framework for the identification, synthesis,

and validation of 1-Cyclohexyl-3-methylurea.

Executive Summary
In the landscape of organic synthesis and pharmaceutical development, asymmetric

dialkylureas serve as critical pharmacophores and versatile synthetic intermediates. 1-
Cyclohexyl-3-methylurea (CAS: 39804-96-1) is a prime example of such a compound,

characterized by the presence of both a lipophilic cyclohexyl group and a sterically unhindered

methyl group flanking a central urea moiety. This unique structural asymmetry dictates its

specific chemical reactivity, particularly in cycloaddition reactions to form complex heterocyclic

systems[1].

As a Senior Application Scientist, I approach the handling of this compound through a lens of

rigorous analytical validation. The misidentification of urea derivatives—often confused with

positional isomers—can lead to catastrophic failures in downstream drug development. This

guide establishes a self-validating framework for the synthesis, isolation, and definitive CAS

number identification of 1-Cyclohexyl-3-methylurea.
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Physicochemical Profiling and Structural
Identification
Before initiating any synthetic or analytical workflow, it is imperative to establish the baseline

physicochemical parameters of the target analyte. The structural integrity of CAS 39804-96-1 is

defined by its molecular formula ( C8​H16​N2​O ) and its specific spatial arrangement.

The following table summarizes the foundational data required for chromatographic and

spectroscopic benchmarking, curated from authoritative chemical databases[2],[3]:

Property Value Analytical Significance

CAS Registry Number 39804-96-1
Universal identifier for this

specific asymmetric isomer.

Molecular Formula C8​H16​N2​O
Dictates mass-to-charge ( m/z

) ratio in LC-MS validation.

Molecular Weight 156.23 g/mol
Baseline for stoichiometric

calculations.

Exact Mass 156.126 Da
Target for High-Resolution

Mass Spectrometry (HRMS).

Boiling Point 324.8 °C (at 760 mmHg)
Indicates high thermal stability;

dictates GC inlet temperatures.

Density ~1.0 g/cm³
Relevant for liquid-liquid

extraction partitioning.

Topological Polar Surface Area 41.1 Å²

Predicts membrane

permeability and RP-HPLC

retention behavior.

Mechanistic Insights: Chemical Reactivity and
Spectral Signatures
The core reactivity of 1-Cyclohexyl-3-methylurea stems from the electron density transfer to

the carbonyl oxygen, making the urea moiety a potent hydrogen bond donor and acceptor.
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Research published in by Mido et al. highlights that asymmetric ureas exhibit distinct free N-H

stretching vibrations and rotational isomerism[4]. The presence of the bulky cyclohexyl group

forces the molecule into specific conformational states that are readily identifiable via Fourier-

Transform Infrared (FTIR) spectroscopy.

Furthermore, this compound is highly valued in synthetic chemistry for its role in

cyclocondensation reactions. As detailed in , disubstituted ureas like 1-cyclohexyl-3-
methylurea react with acylketenes (e.g., (chlorocarbonyl)phenylketene) to yield mono- or fused

heterocyclic systems[1].

Cyclohexyl Isocyanate
(Electrophile)

Nucleophilic Addition
at Carbonyl Carbon

Methylamine
(Nucleophile)

1-Cyclohexyl-3-methylurea
CAS: 39804-96-1

 Proton Transfer
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Nucleophilic addition pathway generating 1-Cyclohexyl-3-methylurea.

Experimental Methodology: Synthesis and
Analytical Validation
To guarantee scientific integrity, the following protocol is designed as a self-validating system.

We do not merely synthesize the compound; we integrate orthogonal analytical steps (RP-

HPLC and FTIR) directly into the workflow to definitively confirm the identity of CAS 39804-96-

1.

Optimized Synthesis Protocol
This method utilizes the highly efficient nucleophilic addition of an amine to an isocyanate.

Step-by-Step Methodology:

Preparation: In a flame-dried, round-bottom flask equipped with a magnetic stirrer and an

argon balloon, dissolve 1.0 equivalent of cyclohexyl isocyanate in anhydrous
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Dichloromethane (DCM).

Causality: DCM is chosen because it easily dissolves the lipophilic isocyanate while

remaining completely inert to the highly reactive electrophilic carbon. Argon prevents

atmospheric moisture from hydrolyzing the isocyanate into a symmetric dicyclohexylurea

byproduct.

Temperature Control: Chill the reaction vessel to 0 °C using an ice-water bath.

Causality: The reaction between an isocyanate and an aliphatic amine is violently

exothermic. Cooling suppresses thermal degradation and prevents the formation of biuret

impurities.

Reagent Addition: Slowly add 1.05 equivalents of methylamine (as a solution in THF)

dropwise over 30 minutes.

Causality: A slight excess of the cheaper nucleophile (methylamine) ensures the complete

consumption of the more expensive cyclohexyl isocyanate. Dropwise addition maintains

strict temperature control.

Reaction & Workup: Allow the mixture to warm to room temperature and stir for 2 hours.

Evaporate the solvent under reduced pressure. Wash the resulting crude solid with ice-cold

water and filter via vacuum.

Causality: 1-Cyclohexyl-3-methylurea has poor solubility in cold water, whereas

unreacted methylamine is highly water-soluble. This simple wash acts as a highly

effective, solvent-free purification step.

Orthogonal Analytical Validation
To confirm the product is indeed CAS 39804-96-1, we employ a dual-pronged analytical

approach[5],[4].

Protocol A: RP-HPLC for Purity and Retention Profiling

Column Selection: Utilize a C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).
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Causality: The non-polar C18 stationary phase interacts strongly with the lipophilic

cyclohexyl ring of the analyte, allowing clear baseline separation from any polar

degradation products or unreacted amines.

Mobile Phase: Run a gradient of Water/Acetonitrile (starting at 90:10, ramping to 10:90 over

20 minutes) with 0.1% Formic Acid.

Causality: Formic acid ensures the urea nitrogens remain appropriately

protonated/neutralized to prevent peak tailing, ensuring sharp, quantifiable peaks.

Protocol B: FTIR Spectroscopy for Structural Confirmation

Sample Prep: Prepare a KBr pellet of the purified solid.

Spectral Analysis: Scan from 4000 to 400 cm⁻¹.

Causality: You must observe the disappearance of the strong, distinct isocyanate peak at

~2270 cm⁻¹. Confirmation of CAS 39804-96-1 is achieved by identifying the sharp N-H

stretching band at ~3300 cm⁻¹ and the strong Amide I (C=O stretch) band at ~1650

cm⁻¹[4].
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Self-validating workflow for the synthesis and analytical verification of CAS 39804-96-1.

Conclusion
The successful utilization of 1-Cyclohexyl-3-methylurea in advanced chemical synthesis

relies entirely on the rigorous validation of its identity and purity. By understanding the causality

behind the isocyanate-amine reaction kinetics and employing orthogonal analytical techniques

(RP-HPLC and FTIR), researchers can confidently verify CAS 39804-96-1, ensuring

reproducibility and safety in downstream applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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